Cas no 2209086-85-9 (4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol)

• Product Name: 4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol
• CAS No: 2209086-85-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD31536716
• CID: 5174505
• Update Time: 2026-03-04

4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol

• MDL： MFCD31536716
• Inchi： 1S/C11H13NO/c12-11-5-10(6-11,7-11)8-1-3-9(13)4-2-8/h1-4,13H,5-7,12H2
• InChI Key： KWBZZILDQZEXOJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C23CC(N)(C2)C3)C=C1

Additional information on 4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol

Introduction to 4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol (CAS No. 2209086-85-9)

4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol, with the CAS number 2209086-85-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and a phenolic hydroxyl group, which confer it with a range of potential biological activities and therapeutic applications.

The bicyclo[1.1.1]pentane scaffold, a key structural feature of 4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol, has been extensively studied for its ability to enhance the pharmacological properties of various molecules. This scaffold is known for its rigidity and conformational constraint, which can improve the binding affinity and selectivity of drug candidates to their target receptors.

Recent research has highlighted the potential of 4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol in various therapeutic areas, including neurodegenerative diseases, inflammation, and cancer. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system (CNS) disorders.

In the context of neurodegenerative diseases, 4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol has been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can reduce oxidative stress and inhibit apoptosis in neuronal cells, thereby potentially slowing down the progression of diseases such as Alzheimer's and Parkinson's.

The aminophenol moiety in 4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol also contributes to its biological activity. Aminophenols are known for their antioxidant properties and their ability to modulate various signaling pathways involved in cell survival and death. This dual functionality makes 4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol a versatile compound with a broad spectrum of potential applications.

From a synthetic perspective, the preparation of 4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol involves several well-established chemical reactions, including coupling reactions and functional group transformations. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production in pharmaceutical settings.

One of the key challenges in the development of 4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol is optimizing its pharmacokinetic properties to ensure optimal bioavailability and minimal side effects. Researchers are actively working on modifying the structure of this compound to enhance its solubility, stability, and metabolic profile.

In conclusion, 4-(3-Aminobicyclo[1.1.1]pentan-1-yl)phenol (CAS No. 2209086-85-9) represents a promising lead compound in the development of new therapeutic agents for a variety of diseases. Its unique chemical structure and multifaceted biological activities make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical sciences.